Cas no 3441-47-2 (Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide)

Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide structure
3441-47-2 structure
Product Name:Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide
CAS No:3441-47-2
MF:C18H22IN3O2S
MW:471.355655193329
CID:1461919
PubChem ID:198825
Update Time:2025-04-20

Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide Chemical and Physical Properties

Names and Identifiers

    • (2-(p-Methylsulfonylphenyl)imidazo(1,2-a)pyrid-3-ylmethyl)trimethylammonium iodide
    • Ammonium, (2-(p-methylsulfonylphenyl)imidazo(1,2-a)pyrid-3-ylmethyl)trimethyl-, iodide
    • AC1L5643
    • LS-18689
    • trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium iodide
    • N,N,N-trimethyl{2-[4-(methylsulfonyl)phenyl]imidazo[1,2-a]pyridin-3-yl}methanaminium iodide
    • iodide
    • trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium
    • DTXSID00187986
    • 3441-47-2
    • Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide
    • Inchi: 1S/C18H22N3O2S.HI/c1-21(2,3)13-16-18(19-17-7-5-6-12-20(16)17)14-8-10-15(11-9-14)24(4,22)23;/h5-12H,13H2,1-4H3;1H/q+1;/p-1
    • InChI Key: WBNUYUKQTHSHGP-UHFFFAOYSA-M
    • SMILES: [I-].S(C)(C1C=CC(=CC=1)C1=C(C[N+](C)(C)C)N2C=CC=CC2=N1)(=O)=O

Computed Properties

  • Exact Mass: 448.8752
  • Monoisotopic Mass: 471.04775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 529
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 51.44
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